Cas no 58610-69-8 (2-(1-pyrrolidinylmethyl)-1H-Imidazole)

• Product Name: 2-(1-pyrrolidinylmethyl)-1H-Imidazole
• CAS No: 58610-69-8
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 948766
• PubChem ID: 11528373
• Update Time: 2025-04-19

2-(1-pyrrolidinylmethyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-pyrrolidinylmethyl)-1H-Imidazole
• 2-(PYRROLIDIN-1-YLMETHYL)-1H-IMIDAZOLE
• 1H-Imidazole, 2-(1-pyrrolidinylmethyl)-
• 2-(pyrrolidin-1-ylmethyl)imidazole
• AG-G-07557
• AGN-PC-00AXXD
• CTK5A8600
• KB-224545
• SureCN1953418
• pyrrolidinylmethylimidazole
• DTXSID90468059
• AKOS006281402
• 58610-69-8
• SCHEMBL1953418

• Inchi： 1S/C8H13N3/c1-2-6-11(5-1)7-8-9-3-4-10-8/h3-4H,1-2,5-7H2,(H,9,10)
• InChI Key： GBPJHTQKCQYVFX-UHFFFAOYSA-N
• SMILES： N1(CC2=NC=CN2)CCCC1

Computed Properties

• Exact Mass: 151.11100
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 31.9Ų

Experimental Properties

• PSA: 31.92000
• LogP: 0.94340